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Compound of Interest

Compound Name:
1-Bromo-4-

(difluoromethoxy)benzene

Cat. No.: B1333783 Get Quote

Essential Safety and Handling Guide for 1-Bromo-4-
(difluoromethoxy)benzene
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromo-4-
(difluoromethoxy)benzene (CAS No. 5905-69-1). Adherence to these protocols is essential

for ensuring personal safety and minimizing laboratory hazards.

Immediate Safety Concerns
1-Bromo-4-(difluoromethoxy)benzene and structurally similar compounds are hazardous.

Key concerns include:

Skin Irritation: Causes skin irritation.[1][2]

Eye Damage: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Flammability: Some related compounds are flammable liquids and vapors.[1] Vapors may

form explosive mixtures with air and can travel to an ignition source.[4][5]

Physical and Chemical Properties
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A summary of the key quantitative data for 1-Bromo-4-(difluoromethoxy)benzene is provided

below for easy reference.

Property Value

Molecular Formula C₇H₅BrF₂O

Molecular Weight 223.015 g/mol [6]

Appearance Colorless, transparent liquid[6]

Density 1.6 ± 0.1 g/cm³[6]

Boiling Point 205.4 ± 30.0 °C at 760 mmHg[6]

Flash Point 92.6 ± 8.8 °C[6]

Vapor Pressure 0.4 ± 0.4 mmHg at 25°C[6]

Operational Plan: Handling and Disposal
A systematic approach to handling, from preparation to disposal, is critical.

Personal Protective Equipment (PPE)
The following table outlines the required PPE for handling 1-Bromo-4-
(difluoromethoxy)benzene. All PPE should be inspected prior to use.[3]
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Engineering Controls Chemical Fume Hood -

To minimize inhalation

of vapors. Use only in

well-ventilated areas.

[2][4][7]

Eye and Face

Protection

Safety Goggles or

Glasses with Side

Shields

EN166 (EU) or OSHA

29 CFR 1910.133

(US)

To prevent eye

contact with splashes

or vapors.[3][4]

Face Shield -

Required when there

is a significant risk of

splashing.[3]

Hand Protection

Chemical-Resistant

Gloves (e.g., Nitrile,

Neoprene)

-

To prevent skin

contact. Gloves must

be inspected before

use and disposed of

properly after.[3][4]

Body Protection

Laboratory Coat or

Chemical-Resistant

Suit

-

To protect skin and

personal clothing from

contamination.[3][4]

Closed-toe Shoes -
To protect feet from

spills.

Respiratory Protection

NIOSH/MSHA or EN

149 Approved

Respirator

-

Required if ventilation

is inadequate or if

there is a risk of

inhaling vapors.[4][8]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for handling 1-Bromo-4-
(difluoromethoxy)benzene safely.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Conduct Risk Assessment

Ensure Fume Hood is Operational

Gather & Inspect All Required PPE

Prepare Spill Kit

Don Appropriate PPE

Work Exclusively Inside
Chemical Fume Hood

Ground Equipment to Prevent
Static Discharge

Handle with Care to
Avoid Spills and Splashes

Securely Close Container

Decontaminate Work Area
and Equipment

Properly Remove and
Dispose of Contaminated PPE

Dispose of Chemical Waste in
Labeled, Sealed Container

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 1-Bromo-4-(difluoromethoxy)benzene.

Experimental Protocol: Step-by-Step Handling
Preparation: Before starting any work, ensure the chemical fume hood is functioning

correctly and a spill kit is readily accessible. Put on all required PPE as detailed in the table

above.[9]

Handling: Conduct all operations within a chemical fume hood to minimize vapor inhalation.

[7] Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge, especially given the flammability of related compounds.[4][5]

Post-Handling: After completion, tightly close the container.[4] Decontaminate all work

surfaces and equipment. Carefully remove and dispose of contaminated gloves and other
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disposable PPE in a designated waste container.[3] Wash hands and any exposed skin

thoroughly with soap and water.[3][10]

Disposal Plan
Chemical Waste: Dispose of 1-Bromo-4-(difluoromethoxy)benzene and any contaminated

materials as hazardous waste.[4][10] The material should be sent to a licensed chemical

destruction facility.[11] Do not discharge into sewer systems.[3][11]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) before being

offered for recycling or reconditioning.[11] Alternatively, puncture the container to prevent

reuse.

Regulations: Always consult and adhere to local, regional, and national hazardous waste

regulations for complete and accurate classification and disposal procedures.[5]

Emergency Response Plan
Immediate and appropriate action is vital in the event of an emergency.

Exposure Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1210406&productDescription=1-BRMO-4-TRIFLROMETHOXY+BN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1333783?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC249390025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1210406&productDescription=1-BRMO-4-TRIFLROMETHOXY+BN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-bromo-4-fluorodiphenyl-ether-pd180727112214.html
https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.echemi.com/sds/3-bromo-4-fluorodiphenyl-ether-pd180727112214.html
https://www.echemi.com/sds/3-bromo-4-fluorodiphenyl-ether-pd180727112214.html
https://www.orgchemboulder.com/SDS/1-bromo-4-fluorobenzene;%2099%20460-00-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type Immediate Action

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[5][10] Remove contact lenses if present and

easy to do. Continue rinsing.[3] Seek immediate

medical attention from an ophthalmologist.[1]

Skin Contact

Take off immediately all contaminated clothing.

[4][5] Flush skin and hair with running water and

soap. Seek medical attention if irritation

develops or persists.[5]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3]

[10] If the person is not breathing, provide

artificial respiration. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting.[9] Clean mouth with

water and drink plenty of water afterward.[5] Call

a physician or poison control center

immediately.[7]

In all cases of exposure, show the Safety Data Sheet (SDS) to the attending medical

professional.[1][3]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area and move

upwind.[3]

Ventilate & Isolate: Ensure the area is well-ventilated. Remove all sources of ignition (e.g.,

open flames, sparks, hot surfaces).[4][10]

Contain: Prevent the spill from spreading or entering drains using an inert absorbent material

such as sand, silica gel, or vermiculite.[10]
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Clean-up: Wearing full PPE, including respiratory protection, carefully soak up the spill with

the absorbent material.[12] Collect the residue into a suitable, labeled, and sealed container

for hazardous waste disposal.[8][9][10]

Decontaminate: Wash the spill area with a strong soap and water solution after the material

has been collected.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

